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Medmain AI Analysis Technical Support Center
Welcome to the Medmain Technical Support Center. This resource is designed to assist

researchers, scientists, and drug development professionals in resolving discrepancies and

ensuring the accuracy of your AI-powered pathological analyses using PidPort™.

Frequently Asked Questions (FAQs)
Q1: What are the most common reasons for discrepancies between the AI analysis and our

internal pathologist's assessment?

A: Discrepancies can arise from several factors. The most common include:

Image Quality: Poor image resolution, artifacts from slide preparation, or improper scanning

can affect the AI's ability to accurately identify features.

Data Bias: The AI model may have been trained on a dataset that differs significantly from

your specific sample population, leading to variations in interpretation.[1][2][3][4]
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Low-Prevalence Features: The AI may not be optimized to detect rare or novel features that

a trained pathologist might identify.

Subjectivity in Pathological Interpretation: Pathology can have subjective elements, and

different experts may have slightly different interpretations of the same slide.[5]

Q2: How does Medmain's AI handle novel or rare cell morphologies?

A: Medmain's AI models are trained on vast datasets to recognize a wide range of cellular

features.[6][7] However, for truly novel or exceptionally rare morphologies not represented in

the training data, the AI may classify them as "unknown" or assign a low confidence score. In

such cases, manual review by a qualified pathologist is crucial.

Q3: What is the confidence score, and how should it be interpreted?

A: The confidence score represents the AI's level of certainty in its analysis. A high confidence

score indicates that the features detected closely match the patterns the AI was trained on. A

low confidence score may suggest an ambiguous or unusual feature, warranting closer

inspection.

Q4: Can we retrain or fine-tune the Medmain AI model with our own data?

A: Medmain is exploring options for collaborative model training and validation with partner

institutions. Please contact our research collaborations team to discuss potential projects for

creating custom-trained models to enhance performance on your specific datasets.

Troubleshooting Guides
Issue 1: AI Fails to Identify Clearly Visible Pathological
Features
If the Medmain AI analysis fails to identify features that are clearly visible to a trained

professional, follow these steps to troubleshoot the issue.

Experimental Protocol:

Image Quality Assessment:
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Open the whole-slide image (WSI) in the PidPort™ viewer.

Zoom in to the region of interest (ROI) at maximum magnification.

Check for common image quality issues such as blurriness, artifacts (e.g., dust, air

bubbles), and inconsistent staining.

Metadata Verification:

Ensure that all case and sample metadata (e.g., tissue type, staining protocol) are

correctly entered in PidPort™. Incorrect metadata can lead to the application of an

inappropriate AI model.

AI Model Selection:

Verify that the correct AI analysis module was selected for the specific tissue and

suspected pathology. Medmain offers different AI models for various tissues and

diseases.[8]

Confidence Score Review:

Examine the confidence score for the AI's classification of the region. A very low score

may indicate the AI had difficulty interpreting the features.

Comparison with Control Slides:

Analyze a set of control slides with known positive and negative features to ensure the AI

is performing as expected on validated samples.

Data Presentation:
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Troubleshooting
Step

Parameter to
Check

Acceptable
Range/Value

Unacceptable
Range/Value

1. Image Quality Resolution > 0.5 µm/pixel < 0.5 µm/pixel

Artifacts None visible at 40x
Presence of dust,

bubbles, folds

2. Metadata Tissue Type Matches sample Mismatch

Staining Protocol Matches lab protocol Mismatch

3. AI Model Selected Model Appropriate for tissue
Inappropriate for

tissue

4. Confidence Score AI Certainty > 0.90 < 0.90

Troubleshooting Workflow:
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Start: Discrepancy Identified

Step 1: Assess Image Quality

Image Quality Acceptable?

Action: Re-scan Slide at Higher Resolution

No

Step 2: Verify Metadata

Yes

Metadata Correct?

Action: Correct Metadata in PidPort™

No

Step 3: Check AI Model Selection

Yes

AI Model Correct?

Action: Re-run Analysis with Correct Model

No

Step 4: Review Confidence Score

Yes

Confidence > 0.90?

Action: Escalate to Medmain Support with Case ID

No

End: Discrepancy Resolved

Yes

Click to download full resolution via product page

Caption: Workflow for troubleshooting missed pathological features.
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Issue 2: AI Flags False Positives in Healthy Tissue
When the AI incorrectly identifies pathological features in what is considered healthy tissue,

use the following guide to investigate.

Experimental Protocol:

Define Region of Interest (ROI):

Clearly annotate the region flagged by the AI as a false positive.

Expert Pathologist Review:

Have a senior pathologist review the annotated ROI to confirm it is indeed non-

pathological.

Staining and Artifact Analysis:

Examine the ROI for any staining irregularities or preparation artifacts that might mimic

pathological features.

Sub-population Analysis:

If your samples come from a specific sub-population (e.g., a particular genetic background

or treatment group), consider if this group exhibits unique cellular morphologies that the AI

may not have been trained on.

Report to Medmain:

Utilize the "Report Discrepancy" feature in PidPort™, providing the case ID, annotated

ROI, and your pathologist's findings. This feedback is invaluable for future AI model

improvements.

Data Presentation:
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Discrepancy Factor Potential Cause Recommended Action

Staining Inconsistent stain uptake
Review and optimize staining

protocol

Presence of precipitate Filter stains before use

Preparation Artifacts Tissue folding, knife marks
Improve tissue sectioning

technique

Air bubbles under coverslip Refine coverslipping procedure

Sample Characteristics Unique cellular morphology
Consult with Medmain for

model validation

Edge effects from biopsy
Exclude biopsy edges from

analysis area

Logical Relationship Diagram:
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Start: False Positive Identified

Step 1: Pathologist Review of ROI

Confirmed False Positive?

Action: Reclassify ROI and Document

No

Step 2: Check for Staining/Prep Artifacts

Yes

End: Discrepancy Understood

Artifacts Present?

Action: Document Artifacts and Exclude ROI

Yes

Step 3: Consider Sub-population Characteristics

No

Unique Morphology?

Action: Report Findings to Medmain for Model Improvement

Yes

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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